REACTION_CXSMILES
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[CH3:1][C:2]1([CH3:9])[O:7][CH2:6][CH:5]([OH:8])[CH2:4][O:3]1.O[N:11]1[C:15](=[O:16])[C:14]2=[CH:17][CH:18]=[CH:19][CH:20]=[C:13]2[C:12]1=[O:21].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.N(C(OCC)=O)=NC(OCC)=O>O1CCCC1>[CH3:1][C:2]1([CH3:9])[O:7][CH2:6][CH:5]([O:8][N:11]2[C:15](=[O:16])[C:14]3[C:13](=[CH:20][CH:19]=[CH:18][CH:17]=3)[C:12]2=[O:21])[CH2:4][O:3]1
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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CC1(OCC(CO1)O)C
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Name
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Quantity
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1.85 g
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Type
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reactant
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Smiles
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ON1C(C=2C(C1=O)=CC=CC2)=O
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Name
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Quantity
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2.98 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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diethyl azodicarboxylate
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Quantity
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2.3 mL
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Type
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reactant
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Smiles
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N(=NC(=O)OCC)C(=O)OCC
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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resultant solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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After stirring for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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the mixture was concentrated in vacuo
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Type
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ADDITION
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Details
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charged with chloroform affording white solids
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Type
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FILTRATION
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Details
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The solids were filtered off
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Type
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CUSTOM
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Details
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filtrate was collected
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue was purified via silica column chromatography (4:1 hexanes/ethyl acetate)
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Reaction Time |
3 h |
Name
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Type
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product
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Smiles
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CC1(OCC(CO1)ON1C(C2=CC=CC=C2C1=O)=O)C
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |